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Compound of Interest

Compound Name: C.I. Acid Red 183

Cat. No.: B1219784 Get Quote

Technical Support Center: Acid Red 183
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

challenges with the solubility of Acid Red 183 powder (C.I. 18800) during their experiments.

Troubleshooting Guide
Researchers may encounter difficulties in dissolving Acid Red 183 powder. The following guide

provides systematic steps to address and overcome these solubility issues.

Problem: Acid Red 183 powder is not dissolving or is forming clumps in the solvent.

Solution Workflow:

This workflow provides a step-by-step process to improve the dissolution of Acid Red 183.
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Start: Poor Solubility of Acid Red 183

1. 'Pasting' the Dye:
- Add a few drops of hot deionized water or solvent to the powder.

- Create a smooth, thick paste with a glass rod.

2. Gradual Solvent Addition:
- Slowly add the remaining solvent to the paste while stirring continuously.

3. Gentle Heating:
- Warm the solution gently (e.g., in a 40-50°C water bath).

- Avoid boiling.

4. Sonication:
- Place the solution in an ultrasonic bath for 10-15 minute intervals.

5. pH Adjustment (for aqueous solutions):
- Cautiously add a small amount of dilute acid (e.g., 1% acetic acid).

- Monitor for any change in solubility.

6. Filtration:
- If particulates remain, filter the solution through a 0.22 µm or 0.45 µm filter.

End: Homogeneous Acid Red 183 Solution
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Start: Deparaffinized and Rehydrated Tissue Section

1. Mordant in Bouin's Solution
(1 hour at 56°C or overnight at RT)

2. Wash in Running Tap Water

3. Stain Nuclei with Weigert's Hematoxylin
(5-10 minutes)

4. Wash in Running Tap Water

5. Stain Cytoplasm and Muscle
(Biebrich Scarlet-Acid Fuchsin or potentially optimized Acid Red 183 solution)

(5 minutes)

6. Rinse in Deionized Water

7. Differentiate in Phosphomolybdic/Phosphotungstic Acid Solution
(5-10 minutes)

8. Stain Collagen with Aniline Blue
(5 minutes)

9. Rinse Briefly in Deionized Water

10. Differentiate in 1% Acetic Acid
(3-5 minutes)

11. Dehydrate and Clear

12. Coverslip

End: Stained Section for Microscopy
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powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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